2-((Benzyl(methyl)amino)methyl)cyclohexanone hydrochloride

Specification

• CAS No.: 6333-27-3
• Molecular Formula: C15H22ClNO
• Molecular Weight: 267.797
• IUPAC Name: 2-[[benzyl(methyl)amino]methyl]cyclohexan-1-one;hydrochloride
• Standard InChI: InChI=1S/C15H21NO.ClH/c1-16(11-13-7-3-2-4-8-13)12-14-9-5-6-10-15(14)17;/h2-4,7-8,14H,5-6,9-12H2,1H3;1H
• Standard InChI Key: MWEDXFPWOLGOHJ-UHFFFAOYSA-N
• SMILES: CN(CC1CCCCC1=O)CC2=CC=CC=C2.Cl

Introduction

Chemical Identity and Properties

2-((Benzyl(methyl)amino)methyl)cyclohexanone hydrochloride is a complex organic compound belonging to the class of Mannich bases. These compounds are formed through the reaction of an amine, formaldehyde, and a carbonyl compound. The molecule consists of a cyclohexanone ring with a tertiary amine substituent, specifically a benzyl-methyl-amino group, and exists as the hydrochloride salt.

Basic Chemical Information

The compound is characterized by the following fundamental properties:

Table 1: Basic Chemical Information

Parameter	Information
CAS Number	6333-27-3
IUPAC Name	2-[[benzyl(methyl)amino]methyl]cyclohexan-1-one;hydrochloride
Molecular Formula	C₁₅H₂₂ClNO
Molecular Weight	267.79 g/mol
MDL Number	MFCD23115648
Parent Compound CAS	116673-75-7 (free base)

Alternative Nomenclature

The compound is known by several synonyms in scientific literature and commercial databases:

Table 2: Alternative Names

Synonyms
2-[(Benzyl-Methyl-aMino)-Methyl]-cyclohexanonehydrochloride
2-[[Methyl(phenylMethyl)aMino]Methyl]cyclohexanone, Hydrochloride
2-((Benzyl(methyl)amino)methyl)cyclohexan-1-one hydrochloride
2-[(N-Benzyl-N-methyl)aminomethyl]cyclohexanone, Hydrochloride

Physical and Chemical Properties

Understanding the physical and chemical characteristics of this compound is essential for both research applications and handling considerations.

Table 3: Physical and Chemical Properties

Property	Value
Density	1.028 g/cm³
Boiling Point	336.6°C at 760 mmHg
Flash Point	116.4°C
Exact Mass	267.139 g/mol
Standard InChI	InChI=1S/C15H21NO.ClH/c1-16(11-13-7-3-2-4-8-13)12-14-9-5-6-10-15(14)17;/h2-4,7-8,14H,5-6,9-12H2,1H3;1H
Standard InChIKey	MWEDXFPWOLGOHJ-UHFFFAOYSA-N
SMILES	CN(CC1CCCCC1=O)CC2=CC=CC=C2.Cl

Structural Characteristics

Molecular Structure

The compound features a cyclohexanone core with a substituted amino methyl group at the alpha position (carbon-2) of the ring. The nitrogen atom bears both a methyl group and a benzyl group, forming a tertiary amine. This structure is present as the hydrochloride salt, where the amine is protonated and associated with a chloride counterion.

Structural Features and Reactivity

Several key structural features define this compound's chemical behavior:

• The cyclohexanone moiety provides a reactive carbonyl center capable of undergoing various transformations.

• The tertiary amine functional group (benzyl-methyl-amino) can participate in acid-base reactions and nucleophilic processes.

• The compound possesses an undefined atom stereocenter at the carbon-2 position, indicating potential stereoisomerism.

• As a hydrochloride salt, the compound likely exhibits different solubility properties compared to its free base form, typically showing enhanced water solubility.

• The benzyl group provides opportunities for aromatic substitution reactions and modifications.

Applications in Research and Development

Medicinal Chemistry Applications

2-((Benzyl(methyl)amino)methyl)cyclohexanone hydrochloride has demonstrated significance in pharmaceutical research. It is primarily employed in scientific investigations, particularly in medicinal chemistry and organic synthesis contexts. The compound has been identified as a candidate for therapeutic applications, potentially exhibiting analgesic or anti-inflammatory effects.

Role as a Synthetic Intermediate

One of the most notable applications of this compound is its role as an intermediate in the synthesis of metabolites of Tramadol, a widely used analgesic medication. Tramadol is a centrally-acting analgesic used for treating moderate to severe pain, and understanding its metabolic pathways is crucial for optimizing therapeutic outcomes and minimizing adverse effects.

Structural Relationship to Other Compounds

The structural scaffolding of 2-((Benzyl(methyl)amino)methyl)cyclohexanone hydrochloride bears resemblance to 2-[(dimethylamino)methyl]-1-(3-methoxyphenyl)cyclohexanol, which is synthesized through Grignard reactions as described in patent literature. This structural similarity suggests potential synthetic utility in creating related pharmaceutical compounds.

Supplier	Location	Product Identifier
A2B Chem	Not specified	AG72519
Amadis Chemical Company Limited	China	Listed in catalog
J & K SCIENTIFIC LTD.	China	Listed in catalog
Chemsky (Shanghai) International Co., Ltd.	China	Listed in catalog
SuZhou ShiYa Biopharmaceuticals, Inc.	China	Listed in catalog
Energy Chemical	China	Listed in catalog
Carbosynth	United Kingdom	Listed in catalog

The free base form (non-hydrochloride) is also commercially available:

Table 5: Commercial Availability of Free Base Form

Supplier	Product Number	Package Size	Price (as of 2021-12-16)
TRC	B285665	100 mg	$120
TRC	B285665	1 g	$970

Analytical Characterization

Analytical techniques commonly employed for characterizing this compound include:

• Nuclear Magnetic Resonance (NMR) spectroscopy for structural confirmation

• Infrared (IR) spectroscopy for functional group identification

• Mass spectrometry for molecular weight verification

• High-Performance Liquid Chromatography (HPLC) for purity assessment

• Elemental analysis for composition verification